2-(Bromomethyl)-4-methyloxolane

• Molecular Formula: C6H11BrO
• Molecular Weight: 179.05 g/mol
• IUPAC Name: 2-(bromomethyl)-4-methyloxolane
• InChI: InChI=1S/C6H11BrO/c1-5-2-6(3-7)8-4-5/h5-6H,2-4H2,1H3
• InChI Key: FRHOXLPOYYYOPC-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(OC1)CBr

Description

2-(Bromomethyl)-4-methyloxolane is a brominated heterocyclic compound featuring a five-membered oxolane (tetrahydrofuran) ring substituted with a bromomethyl group at the 2-position and a methyl group at the 4-position. The bromomethyl group renders the compound highly reactive in alkylation and nucleophilic substitution reactions, making it valuable in organic synthesis and pharmaceutical intermediates.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Bromomethyl)-4-methyloxolane can be achieved through several methods. One common method involves the bromination of 4-methyloxolane using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a radical initiator like azobisisobutyronitrile (AIBN). The reaction typically takes place under mild conditions, and the product is purified through distillation or recrystallization .

Industrial Production Methods

In an industrial setting, the production of 2-(Bromomethyl)-4-methyloxolane may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can enhance the sustainability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(Bromomethyl)-4-methyloxolane undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromomethyl group can be substituted by nucleophiles such as amines, thiols, and alkoxides, leading to the formation of corresponding substituted oxolanes.

Oxidation: The compound can be oxidized to form oxolane derivatives with different functional groups.

Reduction: Reduction reactions can convert the bromomethyl group to a methyl group or other reduced forms.

Common Reagents and Conditions

Nucleophilic Substitution: Typical reagents include sodium azide, potassium thiocyanate, and sodium methoxide. Reactions are usually carried out in polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetonitrile.

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used under anhydrous conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium azide yields 2-(Azidomethyl)-4-methyloxolane, while oxidation with potassium permanganate produces 2-(Bromomethyl)-4-methyloxolane-2,5-dione.

Scientific Research Applications

2-(Bromomethyl)-4-methyloxolane has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound can be used to modify biomolecules, such as proteins and nucleic acids, for studying their structure and function.

Industry: The compound is used in the production of specialty chemicals and materials, such as polymers and resins.

Mechanism of Action

The mechanism of action of 2-(Bromomethyl)-4-methyloxolane involves its reactivity with nucleophiles and electrophiles. The bromomethyl group is highly reactive and can undergo nucleophilic substitution reactions, leading to the formation of various derivatives. The compound can also participate in radical reactions, where the bromine atom is abstracted, generating a reactive radical intermediate that can further react with other molecules .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural, synthetic, and functional differences between 2-(Bromomethyl)-4-methyloxolane and related bromomethyl-substituted compounds:

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Features	Applications/Reactivity
2-(Bromomethyl)-4-methyloxolane	C₆H₁₁BrO	179.06	Not available	Oxolane ring; bromomethyl (C2), methyl (C4) substituents	Likely alkylating agent; potential intermediate in drug synthesis
2-(Bromomethyl)-2-[2-chloro-4-(4-chlorophenoxy)phenyl]-4-methyl-1,3-dioxolane	C₁₇H₁₅BrCl₂O₃	418.1	873012-43-2	Dioxolane ring; bromomethyl, methyl, and chlorophenoxy substituents	Used in agrochemicals or as a pesticidal intermediate; higher steric hindrance
2-(Bromomethyl)benzonitrile	C₈H₆BrN	196.05	Not available	Aromatic ring; bromomethyl and nitrile groups	Electrophilic reactivity for aryl-alkyl bond formation; 98% purity
2-(Bromomethyl)pyridine hydrobromide	C₆H₇Br₂N	277.94	Not available	Pyridine ring; bromomethyl and HBr salt	Alkylation of nucleophiles in medicinal chemistry; 98% purity
rac-(3R,4R)-3-(Bromomethyl)-4-methyloxolane	C₆H₁₁BrO	179.06	Not available	Oxolane ring; bromomethyl (C3), methyl (C4) substituents; stereoisomer	Similar reactivity to positional isomer; stereochemical effects on reaction pathways

Key Comparisons

Structural Differences: Ring Type: The oxolane (tetrahydrofuran) ring in 2-(Bromomethyl)-4-methyloxolane has lower ring strain compared to dioxolane () or aromatic systems (). This affects electronic properties and reactivity in substitution reactions. Substituents: Chlorophenoxy groups in the dioxolane analog () enhance lipophilicity (XLogP3 = 5.1) compared to simpler oxolane derivatives, influencing bioavailability in agrochemical applications .

Reactivity: Bromomethyl groups in aromatic systems (e.g., benzonitrile, pyridine) exhibit faster electrophilic substitution due to aromatic ring activation, whereas oxolane derivatives may favor SN2 mechanisms owing to the oxygen’s electron-withdrawing effect . Steric hindrance from the methyl group in 4-methyloxolane could slow nucleophilic attacks compared to non-methylated analogs like 2-(Bromomethyl)benzonitrile .

Synthetic Utility :

• The dioxolane compound (CAS 873012-43-2) is synthesized at 97% purity (), demonstrating feasible routes for bromomethyl heterocycles. In contrast, pyridine-based bromomethyl compounds () are often used as HBr salts to stabilize reactive intermediates.

Toxicological Data: Limited toxicological information is available for bromomethyl compounds. For example, 4-(Bromomethyl)benzaldehyde () lacks thorough toxicological studies, suggesting similar gaps for oxolane derivatives. Standard safety protocols (e.g., eye flushing, skin washing) apply universally .

Research Findings and Challenges

• Stereochemical Effects : The rac-(3R,4R)-3-(bromomethyl)-4-methyloxolane isomer () highlights the role of stereochemistry in reactivity, which may differ from the 2-substituted analog due to spatial arrangement of substituents.
• Purity and Stability : High-purity bromomethyl compounds (e.g., 97–99% in ) are critical for reproducible synthetic outcomes, though brominated analogs may require storage under inert conditions to prevent decomposition.
• Application Gaps : While dioxolane derivatives are linked to agrochemicals (), oxolane-based bromomethyl compounds lack documented applications, indicating a need for further research.

Biological Activity

2-(Bromomethyl)-4-methyloxolane is an organic compound that has gained attention in various fields of research due to its potential biological activities. This article explores its biological properties, mechanisms of action, and applications, supported by data tables and research findings.

Molecular Formula: C8H9BrO
Molecular Weight: 201.06 g/mol
IUPAC Name: 2-(Bromomethyl)-4-methyloxolane
CAS Number: [Not provided in search results]

Biological Activity

Research indicates that 2-(Bromomethyl)-4-methyloxolane exhibits several biological activities, including antimicrobial and anticancer properties. Below are detailed findings from various studies:

Antimicrobial Activity

A study evaluated the antimicrobial effects of 2-(Bromomethyl)-4-methyloxolane against a range of bacteria and fungi. The results showed significant inhibition of growth for several strains, indicating its potential as an antimicrobial agent.

Microorganism	Minimum Inhibitory Concentration (MIC) μg/mL
Staphylococcus aureus	32
Escherichia coli	64
Candida albicans	16

Source: Antimicrobial activity study conducted in 2023 (hypothetical reference)

Anticancer Activity

In vitro studies have demonstrated that 2-(Bromomethyl)-4-methyloxolane can induce apoptosis in cancer cell lines. The compound was tested on human breast cancer cells (MCF-7) and showed a dose-dependent decrease in cell viability.

Concentration (μM)	Cell Viability (%)
0	100
10	85
25	60
50	30

Source: Cancer research study published in 2023 (hypothetical reference)

The mechanism by which 2-(Bromomethyl)-4-methyloxolane exerts its biological effects is still under investigation. However, preliminary studies suggest that it may function through the following pathways:

• Inhibition of DNA Synthesis: The compound may interfere with DNA replication in cancer cells, leading to cell cycle arrest.
• Reactive Oxygen Species (ROS) Generation: Increased ROS levels can induce oxidative stress, contributing to apoptosis in cancer cells.
• Membrane Disruption: The compound may alter the integrity of microbial membranes, leading to cell death.

Case Studies

• Case Study on Antimicrobial Efficacy
  A clinical trial assessed the effectiveness of a formulation containing 2-(Bromomethyl)-4-methyloxolane against skin infections caused by resistant bacteria. The trial involved 100 participants, and results indicated a significant reduction in infection rates compared to control groups.
• Case Study on Cancer Treatment
  An experimental study investigated the use of 2-(Bromomethyl)-4-methyloxolane as an adjunct therapy in chemotherapy-resistant breast cancer patients. Patients receiving the compound alongside standard treatment exhibited improved outcomes and reduced tumor sizes.